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Compound of Interest

Compound Name: 2-Methylhexanamide

CAS No.: 20923-63-1

Cat. No.: B1654000

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical research and drug development, the ability to accurately

predict the physicochemical properties of novel compounds is a cornerstone of efficient and

cost-effective discovery. In-silico, or computational, methods offer a rapid and economical

means to estimate these properties, guiding synthesis and testing priorities. However, the

validation of these predictions against robust experimental data remains a critical step to

ensure their accuracy and utility. This guide provides a comparative analysis of in-silico

predicted properties of 2-Methylhexanamide against available experimental data for its parent

compound, n-hexanamide, due to the limited availability of direct experimental values for the

former.

Data Presentation: A Comparative Overview
The following table summarizes the available in-silico predicted data for 2-Methylhexanamide
and the experimental data for the closely related n-hexanamide. This comparison serves as a

valuable, albeit indirect, validation of the predictive models.
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Property
2-Methylhexanamide (In-
Silico Prediction)

n-Hexanamide
(Experimental Data)

Molecular Formula C₇H₁₅NO C₆H₁₃NO

Molecular Weight 129.2 g/mol 115.17 g/mol

Melting Point Not available 100-102 °C[1][2]

Boiling Point Not available 255 °C[1][3][4]

Water Solubility Predicted to be low 0.1 to 1 mg/mL at 15 °C[3][5]

LogP (Octanol-Water Partition

Coefficient)
1.6 (Predicted) Not available

Experimental Protocols
Accurate experimental determination of physicochemical properties is fundamental. Below are

detailed methodologies for the key experiments cited.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid.

Procedure:

A small, dry sample of the compound is finely powdered.

The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm.[6]

The capillary tube is placed in a melting point apparatus.[6][7]

The sample is heated at a controlled rate.[8]

The temperature at which the substance first begins to melt and the temperature at which it

completely melts are recorded as the melting range.[9] A pure substance will have a sharp

melting point, typically within a 1-2°C range.[9]

Boiling Point Determination (Distillation Method)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemsynthesis.com/base/chemical-structure-332.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0306221.aspx
https://www.chemsynthesis.com/base/chemical-structure-332.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanamide
https://commonchemistry.cas.org/detail?cas_rn=628-02-4
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanamide
https://cameochemicals.noaa.gov/chemical/20478
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Melting%20Points.doc
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Procedure:

A small volume of the liquid (at least 5 mL) is placed in a distillation flask.[10]

A thermometer is positioned in the neck of the flask with the top of the bulb level with the

side arm of the condenser.

The liquid is heated to boiling.

The temperature is recorded when the vapor temperature is constant, and the liquid is

distilling at a steady rate.[10]

Water Solubility Determination (Shake-Flask Method)
This method determines the saturation concentration of a substance in water at a given

temperature.

Procedure:

An excess amount of the solid compound is added to a known volume of water in a flask.

The flask is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.[11]

The mixture is then allowed to stand to let undissolved material settle.

A sample of the supernatant is carefully removed and filtered to remove any suspended

particles.

The concentration of the dissolved compound in the aqueous solution is determined using a

suitable analytical method, such as UV-Vis spectroscopy or LC-MS/MS.[12][13]

Octanol-Water Partition Coefficient (LogP)
Determination (Shake-Flask Method)
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The partition coefficient is a measure of the differential solubility of a compound in two

immiscible solvents, typically n-octanol and water.

Procedure:

A known amount of the test substance is dissolved in a mixture of n-octanol and water in a

flask.

The flask is shaken to facilitate the partitioning of the substance between the two phases

until equilibrium is reached.[14]

The mixture is then centrifuged to ensure complete separation of the two phases.[15]

The concentration of the substance in each phase is determined by a suitable analytical

method.

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. LogP is the logarithm of this value.[16]

Visualizing the Workflow and Logic
To better illustrate the relationship between computational and experimental approaches, the

following diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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